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Compound of Interest

Compound Name: Guanidine stearate

Cat. No.: B1615430

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of guanidine stearate, a cationic surfactant
with diverse applications in research and pharmaceutical development. The document covers
its chemical and physical properties, a detailed synthesis protocol, and an exploration of its
biological activities, including its established antimicrobial effects and potential interactions with
cellular signaling pathways.

Core Physicochemical Properties

Guanidine stearate is the salt formed from the strong organic base guanidine and the long-
chain saturated fatty acid, stearic acid. This structure imparts amphiphilic properties to the
molecule, with a hydrophilic guanidinium head group and a lipophilic stearate tail.

Property Value Reference
CAS Number 26739-53-7 N/A
Molecular Formula C19H41N302 N/A
Molecular Weight 343.55 g/mol N/A

Synthesis of Guanidine Stearate
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A common and efficient method for the synthesis of guanidinium salts of fatty acids is through a
precipitation reaction. The following protocol is adapted from the synthesis of the closely
related polyhexamethylene guanidine stearate and can be applied to the synthesis of
guanidine stearate.[1]

Experimental Protocol: Precipitation Reaction

Materials:

o Guanidine hydrochloride
e Sodium stearate

« Distilled water

Procedure:

Prepare separate aqueous solutions of guanidine hydrochloride and sodium stearate.
» Heat both solutions to 80°C with stirring to ensure complete dissolution.

o Slowly add the sodium stearate solution to the guanidine hydrochloride solution while
maintaining the temperature at 80°C and continuing to stir. A precipitate of guanidine
stearate will form.

» Allow the reaction to proceed for a sufficient time to ensure complete precipitation.
e Collect the guanidine stearate precipitate by filtration.

o Wash the precipitate thoroughly with hot distilled water to remove any unreacted starting
materials and byproducts, such as sodium chloride.

e Dry the purified guanidine stearate product under vacuum.

Caption: Experimental workflow for the synthesis of guanidine stearate.

Biological and Pharmacological Properties
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Guanidine stearate and its derivatives are known for their surfactant and antimicrobial
properties. The positively charged guanidinium head group is believed to interact with and
disrupt the negatively charged cell membranes of bacteria, leading to cell lysis.

Antimicrobial Activity

While specific MIC values for guanidine stearate are not readily available in the cited
literature, its polymeric analog, polyhexamethylene guanidine stearate (PHGS), has
demonstrated antimicrobial activity.

Organism MIC (pg/mL) of PHGS
Escherichia coli >200
Staphylococcus aureus >200

Data for PHGS, a polymeric derivative of guanidine stearate.[1]

Potential Signaling Pathway Interactions

Direct studies on the signaling pathways affected by guanidine stearate are limited. However,
based on the known biological activities of its constituent components, guanidine and stearic
acid, potential mechanisms of action can be proposed.

Proposed Mechanism of Anti-inflammatory Action

Guanidine derivatives have been reported to possess anti-inflammatory properties.[2][3] This
may occur through the inhibition of pro-inflammatory signaling cascades. A hypothetical
pathway involves the inhibition of key inflammatory mediators.

Caption: Proposed anti-inflammatory signaling pathway for guanidine stearate.

Potential Modulation of Metabolic Signaling by the
Stearate Moiety

Stearic acid has been shown to influence cellular signaling pathways involved in metabolism
and apoptosis.[4][5] It can act as an inhibitor of protein tyrosine phosphatase 1B (PTP1B), a
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negative regulator of the insulin signaling pathway.[6] By inhibiting PTP1B, the stearate
component of guanidine stearate could potentially enhance insulin sensitivity.

Caption: Proposed metabolic signaling modulation by guanidine stearate.

Conclusion

Guanidine stearate is a versatile molecule with established utility as a surfactant and
antimicrobial agent. This guide provides a foundational understanding of its properties and a
practical method for its synthesis. The exploration of its potential interactions with cellular
signaling pathways, based on the known activities of its constituent parts, opens avenues for
further research into its pharmacological applications. The provided experimental protocols and
pathway diagrams serve as a valuable resource for scientists and researchers in the field of
drug development and material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Guanidine Stearate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615430#guanidine-stearate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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